Cas no 74389-02-9 (Oxirane, [(ethenylthio)methyl]-)

• Product Name: Oxirane, [(ethenylthio)methyl]-
• CAS No: 74389-02-9
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 541125
• PubChem ID: 14572693
• Update Time: 2025-04-19

Oxirane, [(ethenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, [(ethenylthio)methyl]-
• 2-(ethenylsulfanylmethyl)oxirane
• 2-[(Ethenylsulfanyl)methyl]oxirane
• DTXSID90561817
• 74389-02-9
• SCHEMBL5163086

• Inchi： 1S/C5H8OS/c1-2-7-4-5-3-6-5/h2,5H,1,3-4H2
• InChI Key： DXLPLHHVIJFHON-UHFFFAOYSA-N
• SMILES： S(C=C)CC1CO1

Computed Properties

• Exact Mass: 116.02964
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 12.53